2-(methylsulfanyl)-N-{1-[(pyridin-4-yl)methyl]piperidin-4-yl}pyridine-3-carboxamide

• IUPAC Name: 2-methylsulfanyl-N-[1-(pyridin-4-ylmethyl)piperidin-4-yl]pyridine-3-carboxamide
• InChI: InChI=1S/C18H22N4OS/c1-24-18-16(3-2-8-20-18)17(23)21-15-6-11-22(12-7-15)13-14-4-9-19-10-5-14/h2-5,8-10,15H,6-7,11-13H2,1H3,(H,21,23)
• InChI Key: LGBVXSZMFGVQOK-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=CC=N1)C(=O)NC2CCN(CC2)CC3=CC=NC=C3
• Molecular Formula: C18H22N4OS
• Molecular Weight: 342.5 g/mol

Description

The compound “2-(methylsulfanyl)-N-{1-[(pyridin-4-yl)methyl]piperidin-4-yl}pyridine-3-carboxamide” is a complex organic molecule that contains several functional groups and rings, including a pyridine ring, a piperidine ring, a carboxamide group, and a methylsulfanyl group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyridine and piperidine rings would likely contribute to the compound’s stability and reactivity.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the conditions and the other reactants present. The pyridine ring, for example, is often involved in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carboxamide group could affect the compound’s solubility in different solvents.

Future Directions

The future research directions involving this compound could include exploring its potential uses in various fields such as medicine or materials science, or studying its properties and reactions in more detail.